Δ12-Prostaglandin D2
Δ12-Prostaglandin D2
Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ The metabolism of Δ
Brand Name:
Vulcanchem
CAS No.:
64072-89-5
VCID:
VC0152153
InChI:
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,13,15-16,18,21-22H,2-3,5-6,8-12,14H2,1H3,(H,24,25)/b7-4-,17-13+/t15-,16+,18-/m0/s1
SMILES:
CCCCCC(CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
Δ12-Prostaglandin D2
CAS No.: 64072-89-5
Reference Standards
VCID: VC0152153
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
| CAS No. | 64072-89-5 |
|---|---|
| Product Name | Δ12-Prostaglandin D2 |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2E,5S)-5-hydroxy-2-[(3S)-3-hydroxyoctylidene]-3-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,13,15-16,18,21-22H,2-3,5-6,8-12,14H2,1H3,(H,24,25)/b7-4-,17-13+/t15-,16+,18-/m0/s1 |
| Standard InChIKey | OBTVQKDILGZFPY-WBYUMCMISA-N |
| Isomeric SMILES | CCCCC[C@@H](C/C=C/1\[C@H]([C@H](CC1=O)O)C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(CC=C1C(C(CC1=O)O)CC=CCCCC(=O)O)O |
| Description | Prostaglandin D2 (PGD2) is one of the five primary enzymatic prostaglandins derived directly from PGH2. PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, hematopoietic-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. Δ The metabolism of Δ |
| Synonyms | Δ12-PGD2 |
| Reference | 1.Fukushima, M. Prostaglandin J2 - antitumor and anti-viral activities and the mechanisms involved. Eicosanoids 3, 189-199 (1990). |
| PubChem Compound | 5283093 |
| Last Modified | Nov 11 2021 |
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